Cas no 1233505-75-3 (2,3-Dichlorobenzenesulfinic acid sodium salt)

• Product Name: 2,3-Dichlorobenzenesulfinic acid sodium salt
• CAS No: 1233505-75-3
• MF: C₆H₃Cl₂NaO₂S
• MW: 233.047589540482
• CID: 5737465
• PubChem ID: 50998753
• Update Time: 2025-05-04

2,3-Dichlorobenzenesulfinic acid sodium salt Chemical and Physical Properties

Names and Identifiers

• sodium 2,3-dichlorobenzene-1-sulfinate
• 1233505-75-3
• 2,3-Dichlorobenzenesulfinicacidsodiumsalt
• MFCD11618039
• 2,3-Dichlorobenzenesulfinic acid sodium salt
• EN300-722475
• SCHEMBL1583998
• sodium:2,3-dichlorobenzenesulfinate

• MDL： MFCD11618039
• Inchi： 1S/C6H4Cl2O2S.Na/c7-4-2-1-3-5(6(4)8)11(9)10;/h1-3H,(H,9,10);/q;+1/p-1
• InChI Key： XZOWVEWOVOKSCB-UHFFFAOYSA-M
• SMILES： ClC1C(=CC=CC=1S(=O)[O-])Cl.[Na+]

Computed Properties

• Exact Mass: 231.9128502g/mol
• Monoisotopic Mass: 231.9128502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on 2,3-Dichlorobenzenesulfinic acid sodium salt

Introduction to 2,3-Dichlorobenzenesulfinic acid sodium salt (CAS No: 1233505-75-3)

2,3-Dichlorobenzenesulfinic acid sodium salt, with the chemical formula NaC₆H₃Cl₂SO₃, is a specialized sulfonic acid salt that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1233505-75-3, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural properties, characterized by the presence of two chlorine substituents and a sulfinic acid group, make it a versatile building block for the development of novel therapeutic agents.

The significance of 2,3-Dichlorobenzenesulfinic acid sodium salt lies in its ability to participate in a wide range of chemical reactions, including nucleophilic substitution and coupling reactions. These reactions are fundamental to the synthesis of complex organic molecules, particularly in the pharmaceutical industry. The sodium salt form enhances its solubility in polar solvents, making it more accessible for use in various synthetic protocols. This property is particularly advantageous in medicinal chemistry, where solubility is often a critical factor in drug formulation.

In recent years, there has been a surge in research focused on developing new sulfonamide-based drugs due to their broad spectrum of biological activity. 2,3-Dichlorobenzenesulfinic acid sodium salt plays a pivotal role in this domain as it can be readily converted into sulfonamides through condensation reactions with primary or secondary amines. These sulfonamides have demonstrated efficacy in treating various diseases, including bacterial infections and metabolic disorders. The chlorine substituents on the benzene ring further enhance the reactivity of this compound, allowing for additional derivatization and functionalization.

One of the most compelling applications of 2,3-Dichlorobenzenesulfinic acid sodium salt is in the development of anticancer agents. Researchers have leveraged its structural framework to design molecules that target specific pathways involved in cancer cell proliferation. For instance, studies have shown that derivatives of this compound can inhibit tyrosine kinases, which are overexpressed in many types of cancer. The ability to fine-tune the properties of these derivatives by modifying the substituents on the benzene ring has opened up new avenues for oncology research.

The pharmaceutical industry has also explored the use of 2,3-Dichlorobenzenesulfinic acid sodium salt in the synthesis of anti-inflammatory drugs. Sulfonamides derived from this compound have exhibited promising anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory enzymes. This has made them attractive candidates for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The dual functionality provided by the sulfinic acid group and chlorine atoms allows for multiple points of interaction with biological targets, enhancing their therapeutic potential.

In addition to its pharmaceutical applications, 2,3-Dichlorobenzenesulfinic acid sodium salt has found utility in materials science. Its ability to form coordination complexes with transition metals has been exploited in catalysis and material design. These complexes can serve as efficient catalysts for various organic transformations, including cross-coupling reactions that are essential for constructing complex molecular architectures. The versatility of this compound underscores its importance not only in drug discovery but also in broader chemical applications.

The synthesis of 2,3-Dichlorobenzenesulfinic acid sodium salt typically involves chlorination followed by sulfonation of benzenoid precursors. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more readily available for research and industrial use. Recent innovations have focused on greener synthetic routes that minimize waste and reduce environmental impact while maintaining high yields and purity.

The role of computational chemistry in understanding the reactivity and properties of 2,3-Dichlorobenzenesulfinic acid sodium salt cannot be overstated. Molecular modeling techniques have provided valuable insights into how this compound interacts with biological targets at the molecular level. These insights have guided the design of more effective derivatives with enhanced binding affinity and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and reduce the time required to bring new drugs to market.

In conclusion, 2,3-Dichlorobenzenesulfinic acid sodium salt (CAS No: 1233505-75-3) is a multifaceted compound with significant potential across multiple domains of chemistry and medicine. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with diverse therapeutic applications. As research continues to uncover new uses for this compound, its importance is likely to grow further, driving innovation in drug discovery and materials science alike.